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These application notes provide detailed protocols for determining the impact and friction
sensitivity of energetic materials, crucial parameters for ensuring safety during handling,
processing, and transport. The methodologies outlined are based on internationally recognized
standards, primarily the United Nations "Recommendations on the Transport of Dangerous
Goods, Manual of Tests and Criteria," specifically focusing on the BAM (Bundesanstalt fur
Materialforschung und -prifung) impact and friction tests. These protocols are intended for
researchers, scientists, and drug development professionals working with potentially explosive
or highly reactive compounds.

Data Summary: Impact and Friction Sensitivity of
Common Energetic Materials

The following tables summarize the impact and friction sensitivity data for a range of common
energetic materials. Impact sensitivity is expressed as the impact energy in Joules (J) at which
a 50% probability of initiation occurs (H50). Friction sensitivity is reported as the load in
Newtons (N) at which a reaction is observed. Lower values in both tests indicate greater
sensitivity.
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Impact Sensitivity Friction Sensitivity

Compound Name Abbreviation
(9 (N)
Nitroglycerin NG 0.2 <0.5
Pentaerythritol
_ PETN 3 60
Tetranitrate
Cyclotrimethylenetrinit
_ RDX 7.5 120
ramine
Cyclotetramethylenete
_ _ HMX 7.4 120
tranitramine
2,4,6-Trinitrotoluene TNT 15 > 360
Ammonium
AP 20-25 240
Perchlorate
Triaminotrinitrobenzen
TATB 50 > 360
e
Nitrocellulose (13.4%
NC 3 80

N)

Experimental Protocols
Impact Sensitivity Testing: BAM Fallhammer Method

This protocol details the procedure for determining the impact sensitivity of a substance using
the BAM Fallhammer apparatus, which measures the energy required to cause a reaction upon
impact.[1][2]

Apparatus:
 BAM Fallhammer apparatus, consisting of a drop weight, anvil, and a guidance system.[3][4]
o Steel rollers and a guide ring.

o Sample holder (typically a steel cup).
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e Remote firing mechanism.
o Safety enclosure.
Procedure:

o Sample Preparation: A specified volume of the test substance (typically 40 mm3) is loaded
into the sample holder. For powdered materials, the substance is passed through a 0.5 mm
sieve before testing.[5]

o Apparatus Setup: The sample holder is placed on the anvil. The appropriate drop weight
(e.g., 1 kg, 5 kg, or 10 kg) is selected and positioned at a predetermined height on the
guidance system.[6]

o Test Execution: The safety enclosure is secured, and the drop weight is released remotely,
allowing it to fall and impact the sample.

o Observation: The outcome of the impact is observed for any signs of a reaction, such as a
flash, flame, smoke, or audible report.[7]

» Data Analysis (Bruceton Method): A series of tests are conducted at various drop heights.
The "up-and-down" or Bruceton method is commonly used to determine the height at which
there is a 50% probability of initiation (H50). This height is then used to calculate the impact
energy in Joules.

Friction Sensitivity Testing: BAM Friction Apparatus

This protocol describes the determination of friction sensitivity using the BAM Friction
Apparatus, which subjects a sample to friction between a porcelain pin and a moving porcelain
plate.[1][5]

Apparatus:

o BAM Friction Apparatus, consisting of a weighted loading arm, a stationary porcelain pin,
and a motor-driven porcelain plate.[8][9]

e Porcelain pins (cylindrical with a rounded end).
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o Porcelain plates (with a roughened surface).[8]
» Volumetric measuring tool for the sample.
Procedure:

o Sample Preparation: A small, measured volume of the substance (typically 10 mm3) is placed
on the porcelain plate.[5]

o Apparatus Setup: The porcelain plate with the sample is secured on the apparatus. The
porcelain pin is fixed in the loading arm, which is then lowered so the pin rests on the
sample. A specific weight is placed on the loading arm to apply a known force.[7][8]

o Test Execution: The motor is activated, causing the porcelain plate to move back and forth
under the stationary pin once, over a distance of 10 mm.[5][8]

o Observation: The test is observed for any reaction, such as an explosion, spark, or crackling
sound.[7] The absence of a reaction is also noted.

o Data Analysis: The test is repeated six times at a given load. If no reaction is observed, the
load is increased. If a reaction occurs, the test is repeated at a lower load to find the lowest
load at which a reaction occurs in at least one of the six trials.[8] The result is reported as the
lowest load in Newtons (N) that causes a reaction.

Visualized Experimental Workflows

The following diagrams illustrate the logical flow of the impact and friction sensitivity testing
protocols.
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Caption: Workflow for BAM Impact Sensitivity Testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Determining Mechanical Sensitivity: Application Notes
and Protocols for Impact and Friction Testing]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b15378039#experimental-setup-for-impact-and-
friction-sensitivity-testing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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